Cas no 3470-72-2 ( )

• Product Name: &nbsp
• CAS No: 3470-72-2
• MF: C₁₀H₈BrNO
• MW: 238.08062171936
• CID: 919442
• PubChem ID: 319381
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(1H-indol-2-yl)ethanone
• 1-(1H-indol-2-yl)-2-bromoethanone
• 2-Bromacetylindol
• 2-bromo-1-indol-2-yl-ethanone
• AC1L803O
• CTK1C3410
• NSC263521
• NSC-263521
• DS-013000
• 3470-72-2
• AKOS015866145
• 2-(bromoacetyl)indole
• AFBWFQXGVILQRR-UHFFFAOYSA-N
• 2-Bromo-1-(1H-indol-2-yl)ethan-1-one
• DTXSID50312822
• SCHEMBL9788957
•  

• Inchi： 1S/C10H8BrNO/c11-6-10(13)9-5-7-3-1-2-4-8(7)12-9/h1-5,12H,6H2
• InChI Key： AFBWFQXGVILQRR-UHFFFAOYSA-N
• SMILES： BrCC(C1=CC2C=CC=CC=2N1)=O

Computed Properties

• Exact Mass: 236.97894
• Monoisotopic Mass: 236.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 32.9Ų

Experimental Properties

• PSA: 32.86
• LogP: 2.74550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles